5-methyl-N-(2-pyridinylmethyl)-3-thiophenecarboxamide

• IUPAC Name: 5-methyl-N-(pyridin-2-ylmethyl)thiophene-3-carboxamide
• InChI: InChI=1S/C12H12N2OS/c1-9-6-10(8-16-9)12(15)14-7-11-4-2-3-5-13-11/h2-6,8H,7H2,1H3,(H,14,15)
• InChI Key: BUNMDLLRHOZWEV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CS1)C(=O)NCC2=CC=CC=N2
• Molecular Formula: C12H12N2OS
• Molecular Weight: 232.30 g/mol

Description

5-methyl-N-(2-pyridinylmethyl)-3-thiophenecarboxamide, also known as MPTP, is a synthetic compound that has been widely used in scientific research to study Parkinson's disease. MPTP is a prodrug that is metabolized in the body to form MPP+, a toxic compound that selectively destroys dopaminergic neurons in the substantia nigra of the brain.

Mechanism of Action

5-methyl-N-(2-pyridinylmethyl)-3-thiophenecarboxamide is metabolized in the body by the enzyme monoamine oxidase B (MAO-B) to form MPP+. MPP+ is taken up by dopaminergic neurons via the dopamine transporter and accumulates in the mitochondria, where it inhibits complex I of the electron transport chain, leading to oxidative stress and cell death.
Biochemical and Physiological Effects:
The selective destruction of dopaminergic neurons in the substantia nigra by this compound leads to a decrease in dopamine levels in the striatum, resulting in motor symptoms such as tremors, rigidity, and bradykinesia. This compound also causes oxidative stress and inflammation in the brain, which may contribute to the neurodegenerative process.

Advantages and Limitations for Lab Experiments

5-methyl-N-(2-pyridinylmethyl)-3-thiophenecarboxamide has been widely used in scientific research to create animal models of Parkinson's disease due to its ability to selectively destroy dopaminergic neurons in the brain. However, this compound has some limitations, including its toxicity and the fact that it does not fully replicate the pathological features of Parkinson's disease in humans.

Future Directions

There are several future directions for research involving 5-methyl-N-(2-pyridinylmethyl)-3-thiophenecarboxamide. One area of focus is the development of new animal models that more closely resemble the pathological features of Parkinson's disease in humans. Another area of focus is the development of new treatments that can slow or stop the neurodegenerative process in Parkinson's disease. Finally, there is a need for further research into the underlying mechanisms of this compound-induced neurotoxicity, which may lead to new insights into the pathogenesis of Parkinson's disease.

Scientific Research Applications

5-methyl-N-(2-pyridinylmethyl)-3-thiophenecarboxamide has been used extensively in scientific research to create animal models of Parkinson's disease. By administering this compound to animals, researchers can selectively destroy dopaminergic neurons in the brain, leading to motor symptoms that resemble those of Parkinson's disease in humans. This has allowed researchers to study the underlying mechanisms of the disease and test potential treatments.